1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone

• Molecular Formula: C22H20FN3O
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 1-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone
• InChI: InChI=1S/C22H20FN3O/c1-13-16(15-4-2-3-5-19(15)24-13)11-22(27)26-9-8-21-18(12-26)17-10-14(23)6-7-20(17)25-21/h2-7,10,24-25H,8-9,11-12H2,1H3
• InChI Key: MPWUQFWICMJPNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CC(=O)N3CCC4=C(C3)C5=C(N4)C=CC(=C5)F

Description

1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C22H20FN3O and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Biological Activity

1-(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone is a complex organic compound with potential implications in medicinal chemistry. Its unique structure suggests various biological activities, particularly in the field of pharmacology and drug design. This article reviews the biological activity of this compound based on recent studies and findings.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{13}H_{13}FN_2O$ with a molecular weight of approximately 232.25 g/mol. The structure includes a pyrido[4,3-b]indole core which is known for its bioactive properties.

Biological Activity Overview

Research indicates that compounds with the tetrahydro-pyrido[4,3-b]indole scaffold exhibit significant biological activities including:

• Potentiation of CFTR Function : Studies have shown that related compounds can act as potentiators for cystic fibrosis transmembrane conductance regulator (CFTR), improving chloride channel activity in cells affected by cystic fibrosis mutations (F508del and G551D) .
• Anticancer Properties : The indole derivatives have been investigated for their potential anticancer effects. Certain analogues have demonstrated significant cytotoxicity against various cancer cell lines, indicating their potential as therapeutic agents .

Structure-Activity Relationship (SAR)

The biological activity of 1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone can be influenced by various structural modifications. Key findings include:

• Substituent Effects : The presence and position of substituents on the indole ring significantly affect the efficacy and potency of the compound. For instance, modifications at position 8 of the pyrido core have been shown to enhance the activity against CFTR mutations .

Case Study 1: CFTR Potentiation

In a study examining the efficacy of various tetrahydro-pyrido[4,3-b]indole derivatives on CFTR function, compound variants were tested in FRT cells expressing F508del-CFTR. The results indicated that specific modifications led to improved EC50 values (concentration for half-maximal effect), suggesting enhanced drug-like properties compared to existing potentiators like VX-770 .

Compound	EC50 (μM)	Emax (%)
Compound A	0.23	85
Compound B	0.27	78
Compound C	0.15	90

Case Study 2: Anticancer Activity

Another study assessed the cytotoxic effects of related compounds on HeLa and A375 cell lines. The results showed that certain derivatives exhibited IC50 values in the low micromolar range, indicating significant antiproliferative effects.

Compound	Cell Line	IC50 (μM)
Compound D	HeLa	1.5
Compound E	A375	0.9

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several significant biological activities:

1. Inhibition of p38 Mitogen-Activated Protein Kinase

• The compound has been identified as an inhibitor of the p38 mitogen-activated protein kinase (MAPK), which plays a crucial role in cellular processes such as inflammation and apoptosis. Inhibitors targeting this pathway are being explored for their therapeutic potential in treating cancer and autoimmune disorders.

2. Antimicrobial Properties

• Compounds with similar structural features have demonstrated antimicrobial and antifungal activities. Preliminary studies suggest that 1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methyl-1H-indol-3-yl)ethanone may also possess these properties, making it a candidate for further exploration in the treatment of infectious diseases.

Case Studies

Several studies have documented the synthesis and evaluation of derivatives related to this compound:

Case Study 1: Antibacterial Activity
A study synthesized various N-substituted derivatives of carbazoles and evaluated their antibacterial efficacy against several strains including Bacillus subtilis and Escherichia coli. The compounds demonstrated significant antimicrobial activity with minimum inhibitory concentration (MIC) values ranging from 1.9 to 7.8 µg/mL .

Case Study 2: Antifungal Activity
Research on similar indole-based compounds revealed potent antifungal activity against Candida albicans and Aspergillus niger, with zones of inhibition measuring between 10.3–15.4 mm at concentrations of 50 µg/mL. This suggests that derivatives of the target compound may also exhibit similar antifungal properties .